Cas no 2171625-05-9 (1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide)

• Product Name: 1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide
• CAS No: 2171625-05-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5777663
• PubChem ID: 165950840
• Update Time: 2025-06-08

1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2171625-05-9
• EN300-1281069
• 1-(2-amino-3-methylphenyl)azetidine-2-carboxamide
• 1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide

• Inchi： 1S/C11H15N3O/c1-7-3-2-4-8(10(7)12)14-6-5-9(14)11(13)15/h2-4,9H,5-6,12H2,1H3,(H2,13,15)
• InChI Key： OLXSEYJOTCPJPA-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=CC=C(C)C=1N)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide (CAS No. 2171625-05-9)

1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide (CAS No. 2171625-05-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The molecule features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its potential in drug discovery. Researchers are particularly interested in its carboxamide and amino functional groups, which contribute to its reactivity and potential therapeutic applications.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. 1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide is often discussed in the context of kinase inhibitors and GPCR modulators, two hot topics in modern pharmacology. Its structural motif aligns with the growing trend of exploring saturated heterocycles to improve drug bioavailability and reduce off-target effects. This compound is also frequently mentioned in forums discussing fragment-based drug design (FBDD), a technique gaining traction in AI-assisted drug discovery.

The synthesis of 1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide typically involves multi-step organic reactions, including Buchwald-Hartwig amination and ring-closing strategies for azetidine formation. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing its purity and confirming its structure. Given the rise of green chemistry principles, researchers are also exploring sustainable synthetic routes to minimize environmental impact—a topic highly searched in academic and industrial circles.

From a commercial perspective, CAS No. 2171625-05-9 is listed in catalogs of several fine chemical suppliers, reflecting its relevance in high-throughput screening libraries. Its potential applications span neurodegenerative disease research and oncology, areas where users frequently search for "new bioactive scaffolds" or "next-generation drug candidates." The compound’s methylphenyl moiety further enhances its lipophilicity, a property often optimized in CNS-penetrant molecules—another trending search term in medicinal chemistry.

Ongoing studies focus on the structure-activity relationship (SAR) of 1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide derivatives, with computational tools like molecular docking accelerating hypothesis generation. As the pharmaceutical industry embraces AI-driven compound optimization, this molecule exemplifies how traditional medicinal chemistry intersects with cutting-edge technology. Its azetidine-2-carboxamide core also resonates with searches for "conformationally restricted amines," highlighting its versatility in design.

In summary, 1-(2-Amino-3-methylphenyl)azetidine-2-carboxamide represents a compelling case study in contemporary drug development. Its combination of rigid heterocycles and hydrogen-bonding motifs addresses key challenges in drug-like properties, making it a frequent subject in both academic publications and patent literature. For researchers querying "innovative nitrogen-rich scaffolds" or "bioisosteres for lead optimization," this compound offers a rich avenue for exploration.